TLR4

Target Description

Toll-like receptor 4 (TLR4) is a crucial pattern recognition receptor (PRR) of the innate immune system. It primarily recognizes lipopolysaccharide (LPS) from Gram-negative bacteria, acting as a key mediator in the host's inflammatory response to bacterial infections. Beyond LPS, TLR4 can also detect endogenous danger-associated molecular patterns (DAMPs), implicating its role in sterile inflammation, autoimmune diseases, and various chronic conditions. Its signaling pathways are vital for immune cell activation and cytokine production.